Cas no 1261536-05-3 (5-Fluoro-3-hydroxypyridine-2-sulfonyl chloride)
5-Fluoro-3-hydroxypyridine-2-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a sulfonyl chloride derivative, enabling efficient introduction of the sulfonyl group into target molecules. The presence of both fluoro and hydroxy substituents on the pyridine ring enhances its selectivity and utility in constructing complex heterocyclic frameworks. This compound is particularly valuable in the development of sulfonamide-based drugs, agrochemicals, and specialty chemicals. Its stability under controlled conditions and compatibility with a range of reaction conditions make it a reliable intermediate for advanced synthetic applications. Proper handling is required due to its moisture-sensitive nature.
1261536-05-3 structure
Product Name:5-Fluoro-3-hydroxypyridine-2-sulfonyl chloride
CAS No:1261536-05-3
MF:C5H3ClFNO3S
MW:211.598622560501
CID:4920603
Update Time:2025-06-08
5-Fluoro-3-hydroxypyridine-2-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 5-fluoro-3-hydroxypyridine-2-sulfonyl chloride
- 5-Fluoro-3-hydroxypyridine-2-sulfonyl chloride
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- Inchi： 1S/C5H3ClFNO3S/c6-12(10,11)5-4(9)1-3(7)2-8-5/h1-2,9H
- InChI Key： TZHBCTQYGBDMMY-UHFFFAOYSA-N
- SMILES： ClS(C1C(=CC(=CN=1)F)O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 252
- XLogP3: 1.5
- Topological Polar Surface Area: 75.6
5-Fluoro-3-hydroxypyridine-2-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001411-250mg |
5-Fluoro-3-hydroxypyridine-2-sulfonyl chloride |
1261536-05-3 | 97% | 250mg |
$666.40 | 2023-09-03 | |
| Alichem | A024001411-500mg |
5-Fluoro-3-hydroxypyridine-2-sulfonyl chloride |
1261536-05-3 | 97% | 500mg |
$989.80 | 2023-09-03 | |
| Alichem | A024001411-1g |
5-Fluoro-3-hydroxypyridine-2-sulfonyl chloride |
1261536-05-3 | 97% | 1g |
$1713.60 | 2023-09-03 |
5-Fluoro-3-hydroxypyridine-2-sulfonyl chloride Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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